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Introduction
ATTO 488 is a hydrophilic fluorescent label characterized by its strong absorption, high

fluorescence quantum yield, and exceptional photostability.[1][2] These properties make it an

ideal candidate for a wide range of applications, including high-resolution microscopy, single-

molecule detection, flow cytometry (FACS), and fluorescence in-situ hybridization (FISH).[1][2]

The N-hydroxysuccinimidyl (NHS) ester functional group of ATTO 488 allows for its efficient and

covalent attachment to primary amino groups (-NH2) present in biomolecules such as proteins,

peptides, and amine-modified oligonucleotides.[3] This conjugation reaction forms a stable

amide bond, enabling the fluorescent labeling of molecules for downstream analysis.[4][5]

This document provides detailed protocols and technical information for the successful

conjugation of ATTO 488 NHS ester to amine-containing molecules.

Reaction Principle
The labeling reaction involves the nucleophilic attack of a primary amine on the NHS ester of

ATTO 488. This results in the formation of a stable amide bond and the release of N-

hydroxysuccinimide (NHS). The reaction is most efficient at a slightly alkaline pH, where the

primary amino groups are deprotonated and thus more nucleophilic.[3][6]
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The following tables summarize key quantitative data for the ATTO 488 NHS ester and its

conjugation reaction.

Table 1: Spectroscopic Properties of ATTO 488

Parameter Value Reference

Excitation Maximum (λabs) 501 nm [1]

Emission Maximum (λem) 523 nm [1]

Molar Extinction Coefficient

(εmax)
9.0 x 10⁴ M⁻¹ cm⁻¹ [1][2][7]

Fluorescence Quantum Yield

(ηfl)
80% [1][2]

Fluorescence Lifetime (τfl) 4.1 ns [1][2]

Correction Factor (CF₂₈₀) 0.09 - 0.10 [1][7]

Table 2: Recommended Reaction Conditions for Protein Labeling

Parameter
Recommended
Range/Value

Reference

pH 8.0 - 9.0 (Optimal: 8.3) [3][4][6]

Protein Concentration ≥ 2 mg/mL [2][4]

Dye-to-Protein Molar Ratio 2:1 to 20:1 (start with 10:1) [2][8]

Reaction Time 30 - 60 minutes (up to 2 hours) [2][4]

Temperature Room Temperature [2][4]

Reaction Buffer
0.1 - 1 M Sodium Bicarbonate

or Phosphate Buffer
[2][8]
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Preparation of Reagents
a. Protein Solution:

Dissolve the protein in an amine-free buffer such as Phosphate-Buffered Saline (PBS), MES,

or HEPES.[4]

Buffers containing primary amines like Tris or glycine are not suitable as they will compete

with the protein for reaction with the NHS ester.[2][6] If your protein is in such a buffer, it must

be dialyzed against an appropriate amine-free buffer.[2]

The recommended protein concentration is at least 2 mg/mL; lower concentrations can

decrease labeling efficiency.[2][4]

b. Reaction Buffer:

Prepare a 0.1 M to 1 M sodium bicarbonate or phosphate buffer and adjust the pH to 8.3.[2]

[4]

c. ATTO 488 NHS Ester Stock Solution:

ATTO 488 NHS ester should be dissolved in anhydrous and amine-free dimethylformamide

(DMF) or dimethyl sulfoxide (DMSO) immediately before use.[1][2]

Prepare a stock solution of 1-10 mg/mL.[2][4] For example, dissolve 1 mg of the dye in 100

µL of DMF for a 10 mg/mL solution.[4]

Once dissolved, the stock solution is stable for up to two weeks when stored at -20°C,

protected from light and moisture.[4] However, to avoid hydrolysis of the NHS ester, it is

highly recommended to prepare the solution fresh for each experiment.

Labeling Reaction
Adjust pH: Add the reaction buffer to your protein solution to achieve a final buffer

concentration of 100 mM and a pH of 8.3.[4]

Add Dye: Add the calculated volume of the ATTO 488 NHS ester stock solution to the

protein solution. The optimal dye-to-protein molar ratio can vary, so a starting point of a 10:1
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molar excess of dye to protein is recommended.[8]

Incubate: Incubate the reaction mixture for 30 to 60 minutes at room temperature, protected

from light.[2][4] Gentle stirring or occasional vortexing can improve labeling efficiency.

Purification of the Conjugate
It is crucial to remove the unreacted, hydrolyzed dye from the labeled protein conjugate.[3][6]

Gel Filtration Chromatography: This is the most common method for purification.[2][3][6]

Use a gel filtration column, such as Sephadex G-25.[2][3][6] For the hydrophilic ATTO 488,

a longer column (e.g., 30 cm) is recommended for better separation.[3][6]

Equilibrate the column with an appropriate buffer (e.g., PBS).[3]

Apply the reaction mixture to the column.

Elute the conjugate with the equilibration buffer. The first colored, fluorescent band to elute

will be the labeled protein.[3]

Spin Desalting Columns: For smaller sample volumes, spin desalting columns are a

convenient alternative.[7]

Dialysis: Dialysis can also be used to remove free dye.[4]

Determination of Degree of Labeling (DOL)
The DOL, which is the average number of dye molecules conjugated to each protein molecule,

can be determined by absorption spectroscopy.[6]

Measure the absorbance of the purified conjugate at 280 nm (A₂₈₀) and at the absorption

maximum of ATTO 488, which is approximately 501 nm (A₅₀₁).[4][7]

Calculate the concentration of the protein, correcting for the absorbance of the dye at 280

nm using the following formula:

Protein Concentration (M) = [A₂₈₀ - (A₅₀₁ × CF₂₈₀)] / ε_protein
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Where:

CF₂₈₀ is the correction factor for the dye's absorbance at 280 nm (for ATTO 488, this

is ~0.09-0.10).[1][7]

ε_protein is the molar extinction coefficient of the protein at 280 nm (e.g., for a typical

IgG, ε is ~203,000 M⁻¹ cm⁻¹).[7]

Calculate the DOL using the following formula:

DOL = A₅₀₁ / (ε_dye × Protein Concentration (M))

Where:

ε_dye is the molar extinction coefficient of ATTO 488 at 501 nm (9.0 x 10⁴ M⁻¹ cm⁻¹).

[1][2][7]

An optimal DOL for antibodies is typically between 4 and 5.[7]

Storage and Stability
ATTO 488 NHS Ester (lyophilized): Store at -20°C, protected from light and moisture. When

stored properly, it is stable for at least three years.[1] Before opening, allow the vial to

equilibrate to room temperature to prevent moisture condensation.[1]

ATTO 488 NHS Ester (in solution): Freshly prepared solutions are recommended.[3] If

necessary, a stock solution in anhydrous DMSO or DMF can be stored at -20°C for up to two

weeks.[8][4]

Labeled Conjugate: Store the purified conjugate at 4°C for short-term storage (up to several

months), protected from light.[2][3] For long-term storage, add a cryoprotectant if necessary,

aliquot, and freeze at -20°C or -80°C.[2][4][7] Avoid repeated freeze-thaw cycles.[2][4][7]

Sodium azide (2 mM) can be added as a preservative for storage at 4°C.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b12371995?utm_src=pdf-custom-synthesis
https://www.leica-microsystems.com/products/atto-tec-consumables/fileadmin/user_upload/produktdatenblaetter/atto%20488.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/357/197/41698dat.pdf
https://www.spectra.arizona.edu/supplemental/ATTO%20Labeling%20Procedures.pdf
https://www.jenabioscience.com/images/PDF/FP-201-488.0003.pdf
https://search.cosmobio.co.jp/cosmo_search_p/search_gate2/docs/JNA_/FP202488.20080909.pdf
https://aladdin-for-icloud-store.oss-cn-hangzhou.aliyuncs.com/aladdin/hhw/private/mail_compose_message/664740/en_A664740_NHS-ester.pdf?download=true
https://aladdin-for-icloud-store.oss-cn-hangzhou.aliyuncs.com/aladdin/hhw/private/mail_compose_message/664740/en_A664740_NHS-ester.pdf?download=true
https://www.leica-microsystems.com/products/atto-tec-consumables/fileadmin/user_upload/produktdatenblaetter/atto_alk_488-3r.pdf
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-atto-488-nhs-ester-version-G2ZpTSCEKF.pdf
https://www.benchchem.com/product/b12371995#atto-488-nhs-ester-to-amine-reaction
https://www.benchchem.com/product/b12371995#atto-488-nhs-ester-to-amine-reaction
https://www.benchchem.com/product/b12371995#atto-488-nhs-ester-to-amine-reaction
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12371995?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12371995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12371995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

